Cas no 1805269-25-3 (6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1805269-25-3
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4868219
• Update Time: 2025-05-19

6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-7(9)6(8(10)11)2-5(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： FDWBYNBLFWXHCC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine

Comprehensive Overview of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805269-25-3)

6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805269-25-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including an aminomethyl moiety, a chloro substituent, a difluoromethyl group, and a methyl group, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in drug discovery and crop protection formulations.

The structural complexity of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine makes it a valuable intermediate in synthetic chemistry. Its pyridine core is a common scaffold in bioactive molecules, while the difluoromethyl group enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight the growing demand for fluorinated compounds like this one, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic in optimizing drug candidates.

In agrochemical applications, the presence of both chloro and difluoromethyl substituents in 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine suggests potential herbicidal or fungicidal activity. The agricultural industry is actively seeking novel compounds to address evolving pest resistance, making this molecule a subject of interest for R&D teams. Its aminomethyl group also provides a handle for further derivatization, enabling the creation of targeted formulations with enhanced efficacy and environmental safety.

Synthetic routes to 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine typically involve multi-step sequences starting from commercially available pyridine precursors. Key steps often include halogenation at the 3-position, followed by introduction of the difluoromethyl group via modern fluorination techniques. The aminomethyl functionality is usually incorporated late in the synthesis through reductive amination or nucleophilic substitution strategies. Process chemists are particularly interested in optimizing these routes for scalability, given the compound's emerging importance in various applications.

Analytical characterization of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine requires advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's chloro and difluoromethyl groups produce distinctive splitting patterns in ¹H and ¹⁹F NMR spectra, which are crucial for quality control in production. These analytical challenges reflect broader industry needs for robust characterization methods for complex heterocyclic compounds.

From a regulatory perspective, 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine requires careful handling due to its reactive functional groups, though it doesn't fall under restricted categories. Proper storage conditions typically include protection from moisture and oxygen to maintain stability. These considerations are particularly relevant for pharmaceutical manufacturers implementing quality-by-design principles in their processes.

The commercial availability of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805269-25-3) is currently limited to specialized chemical suppliers, reflecting its status as a research chemical with emerging applications. Pricing and availability fluctuate based on synthetic complexity and demand from academic and industrial researchers. Procurement specialists often search for reliable sources of this compound, emphasizing the need for consistent quality and proper documentation.

Future research directions for 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine may explore its potential as a building block for kinase inhibitors or other therapeutic agents. The pharmaceutical industry's growing focus on targeted therapies creates opportunities for such specialized intermediates. Similarly, in agrochemistry, the push for sustainable pest control solutions could drive further investigation of this compound's biological activity.

Environmental and safety assessments of 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine are ongoing as its applications develop. While initial studies suggest manageable environmental profiles for similar compounds, comprehensive ecotoxicological data will be essential for large-scale adoption. This aligns with broader industry trends toward greener chemistry and reduced environmental impact of chemical products.

In conclusion, 6-(Aminomethyl)-3-chloro-4-(difluoromethyl)-2-methylpyridine represents an intriguing case study in modern heterocyclic chemistry. Its combination of aminomethyl, chloro, difluoromethyl, and methyl functionalities creates numerous possibilities for chemical innovation. As research continues to uncover its full potential, this compound may emerge as a key player in both pharmaceutical and agrochemical development pipelines.